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Compound of Interest

Compound Name: Propargyl-PEG10-acid

Cat. No.: B610209 Get Quote

Application Notes: Propargyl-PEG10-acid
Overview

Propargyl-PEG10-acid is a high-quality, heterobifunctional linker designed for advanced

bioconjugation, drug delivery, and proteomics applications.[1][2][3] As a PROTAC linker, it

connects a ligand for a target protein with a ligand for an E3 ubiquitin ligase, facilitating

targeted protein degradation.[4][5] This molecule features three essential components:

A terminal propargyl group containing an alkyne, which serves as a handle for copper-

catalyzed azide-alkyne cycloaddition (CuAAC), a highly efficient "click chemistry" reaction.

A hydrophilic 10-unit polyethylene glycol (PEG) spacer, which enhances the solubility of the

molecule in aqueous media, reduces aggregation, and provides spatial separation between

conjugated molecules.

A terminal carboxylic acid group, which can be readily conjugated to primary amines on

biomolecules like proteins, peptides, or antibodies through the formation of a stable amide

bond.

This unique structure allows for a modular and sequential approach to synthesizing complex

biomolecular conjugates.
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PROTAC Development: Propargyl-PEG10-acid is extensively used as a linker in the

synthesis of Proteolysis-Targeting Chimeras (PROTACs). The linker's flexibility and length

are critical for enabling the formation of a stable ternary complex between the target protein

and an E3 ligase, which is a prerequisite for efficient protein degradation.

Antibody-Drug Conjugates (ADCs): This linker is valuable for constructing ADCs. The

carboxylic acid end can be attached to lysine residues on an antibody, while the propargyl

end can be "clicked" to an azide-modified cytotoxic drug or payload.

PEGylation and Bioconjugation: The linker is a versatile tool for the PEGylation of proteins,

peptides, and oligonucleotides. It can be used to attach reporter molecules such as

fluorophores or biotin for proteomics and activity-based protein profiling (ABPP), or to

functionalize surfaces for the development of novel biomaterials.

Logical Workflow for Bioconjugation
The following diagram illustrates the sequential two-step chemistry used to link an amine-

containing molecule to an azide-containing molecule using Propargyl-PEG10-acid.
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Step 1: Amide Coupling

Step 2: Click Chemistry (CuAAC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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